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Compound of Interest

Compound Name: Protizinic Acid

Cat. No.: B083855 Get Quote

Protizinic Acid: A Technical Overview
For Researchers, Scientists, and Drug Development Professionals

Introduction
Protizinic acid is a non-steroidal anti-inflammatory agent (NSAID) with demonstrated anti-

inflammatory and antipyretic properties. As a phenothiazine derivative, its mechanism of action

and pharmacological profile present a subject of interest for researchers in inflammation and

pain management. This technical guide provides a comprehensive overview of the molecular

characteristics, pharmacological data, and known mechanisms of action of Protizinic Acid.

Molecular and Physicochemical Data
Protizinic Acid, chemically known as 2-(7-methoxy-10-methylphenothiazin-2-yl)propanoic

acid, possesses the following molecular attributes:
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Parameter Value Reference

Molecular Formula C₁₇H₁₇NO₃S [1][2][3]

Molecular Weight 315.39 g/mol [1][2]

IUPAC Name

2-(7-methoxy-10-

methylphenothiazin-2-

yl)propanoic acid

[2]

CAS Number 13799-03-6 [2]

Pharmacological Data
The anti-inflammatory potency of Protizinic Acid has been evaluated in several preclinical

models. The following tables summarize the key quantitative data from these studies,

comparing its activity with other NSAIDs where available.

In Vitro Anti-Inflammatory Activity
Assay

Protizinic Acid
(IC₅₀)

Indomethacin
(IC₅₀)

Ibuprofen
(IC₅₀)

Reference

Phospholipase

A₂ (PLA₂)

Inhibition

210 µM
No effect at 300

µM

No effect at 300

µM
[1][4]

Protein

Denaturation
0.89 x 10⁻⁵ M - - [5]

Platelet

Aggregation

(Arachidonic

Acid-Induced)

5.55 x 10⁻⁵ M - - [5]

In Vivo Anti-Inflammatory Activity
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Model Protizinic Acid Indomethacin
Diclofenac
Sodium

Reference

Carrageenan-

Induced Edema

(rat)

ED₃₀: 18.0 mg/kg

(oral)
More potent More potent [5]

Ultraviolet

Erythema

(guinea pig)

ED₅₀: 1.07 mg/kg

(oral)
Less potent - [5]

Mechanism of Action: Inhibition of the Arachidonic
Acid Cascade
Protizinic Acid exerts its anti-inflammatory effects primarily through the inhibition of

Phospholipase A₂ (PLA₂). This enzyme is critical for the liberation of arachidonic acid from the

cell membrane phospholipids, which is the rate-limiting step in the synthesis of pro-

inflammatory eicosanoids, including prostaglandins and leukotrienes. By inhibiting PLA₂,

Protizinic Acid effectively reduces the substrate available for downstream enzymes like

cyclooxygenases (COX-1 and COX-2) and lipoxygenases (LOX).
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Mechanism of Action of Protizinic Acid.

Experimental Protocols
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While detailed, step-by-step protocols for experiments specifically utilizing Protizinic Acid are

not readily available in the public domain, the following are generalized methodologies for the

key experiments cited in the literature. These should be adapted and optimized for specific

laboratory conditions.

Phospholipase A₂ (PLA₂) Inhibition Assay
Objective: To determine the inhibitory effect of Protizinic Acid on PLA₂ activity.

Principle: This assay measures the enzymatic hydrolysis of a phospholipid substrate by PLA₂.

The inhibition of this reaction by a test compound is quantified.

Generalized Protocol:

Substrate Preparation: Prepare a suitable fluorescently labeled phospholipid substrate in a

buffer solution.

Enzyme and Inhibitor Preparation: Prepare solutions of PLA₂ enzyme and various

concentrations of Protizinic Acid.

Reaction Initiation: In a microplate, combine the PLA₂ enzyme solution with the Protizinic
Acid solutions (or vehicle control) and pre-incubate for a specified time.

Assay: Initiate the enzymatic reaction by adding the phospholipid substrate to the wells.

Measurement: Monitor the increase in fluorescence over time using a microplate reader. The

rate of hydrolysis is proportional to the fluorescence signal.

Data Analysis: Calculate the percentage of inhibition for each concentration of Protizinic
Acid. Determine the IC₅₀ value, the concentration of the inhibitor that causes 50% inhibition

of the enzyme activity.

Carrageenan-Induced Paw Edema in Rats
Objective: To evaluate the in vivo anti-inflammatory activity of Protizinic Acid.

Principle: Carrageenan injection into the paw of a rodent induces a localized inflammatory

response characterized by edema. The reduction in paw volume by a test compound is a
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measure of its anti-inflammatory effect.

Generalized Protocol:

Animal Acclimatization: Acclimate male Wistar or Sprague-Dawley rats to the laboratory

environment.

Grouping and Administration: Divide the animals into groups (e.g., vehicle control, positive

control like Indomethacin, and Protizinic Acid treatment groups). Administer the respective

substances orally or via intraperitoneal injection.

Induction of Edema: After a set period (e.g., 30-60 minutes), inject a 1% carrageenan

solution into the sub-plantar region of the right hind paw of each rat.

Measurement of Paw Volume: Measure the paw volume of each rat using a plethysmometer

at baseline (before carrageenan injection) and at regular intervals (e.g., 1, 2, 3, 4, and 5

hours) post-carrageenan injection.

Data Analysis: Calculate the percentage of edema inhibition for each treatment group

compared to the vehicle control group. Determine the ED₃₀ or ED₅₀ value, the dose that

causes 30% or 50% inhibition of edema.

Ultraviolet (UV) Erythema in Guinea Pigs
Objective: To assess the ability of Protizinic Acid to reduce UV-induced skin inflammation.

Principle: Exposure of the skin to UV radiation causes an inflammatory reaction known as

erythema (redness). The effectiveness of a topically or orally administered compound in

reducing this erythema is evaluated.

Generalized Protocol:

Animal Preparation: Use albino guinea pigs. The dorsal skin is carefully shaved 24 hours

before the experiment.

Grouping and Administration: Divide the animals into groups and administer Protizinic Acid
or a control substance.
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UV Exposure: Anesthetize the animals and expose a defined area of the shaved dorsal skin

to a controlled dose of UV-B radiation to induce a distinct erythema.

Erythema Scoring: At specific time points after UV exposure (e.g., 4, 8, and 24 hours),

visually score the intensity of the erythema based on a predefined scale.

Data Analysis: Compare the erythema scores of the treated groups with the control group to

determine the percentage of inhibition. Calculate the ED₅₀ value.

Conclusion
Protizinic Acid is a potent NSAID with a clear mechanism of action involving the inhibition of

Phospholipase A₂, a key upstream enzyme in the inflammatory cascade. The provided data

and generalized protocols offer a foundational resource for researchers and professionals in

drug development to further investigate the therapeutic potential of this compound. Further

studies are warranted to elucidate its detailed signaling interactions and to establish

comprehensive safety and efficacy profiles in various inflammatory conditions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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To cite this document: BenchChem. [Protizinic Acid molecular formula and molecular weight].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b083855#protizinic-acid-molecular-formula-and-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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